Cas no 92814-05-6 (1-(4-chlorophenyl)-1-{4-[(6-methylpyridin-2-yl)methoxy]phenyl}propan-1-ol)

• Product Name: 1-(4-chlorophenyl)-1-{4-[(6-methylpyridin-2-yl)methoxy]phenyl}propan-1-ol
• CAS No: 92814-05-6
• MF: C₂₂H₂₂ClNO₂
• MW: 367.868585109711
• CID: 1977276
• PubChem ID: 3022025
• Update Time: 2025-04-21

1-(4-chlorophenyl)-1-{4-[(6-methylpyridin-2-yl)methoxy]phenyl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-1-{4-[(6-methylpyridin-2-yl)methoxy]phenyl}propan-1-ol
• 1-(4-chlorophenyl)-1-[4-[(6-methylpyridin-2-yl)methoxy]phenyl]propan-1-ol
• Benzenemethanol, 4-chloro-alpha-ethyl-alpha-(4-((6-methyl-2-pyridinyl)methoxy)phenyl)-
• DTXSID30918947
• 92814-05-6
• Benzyl alcohol, 2-chloro-4-(4-ethyl-1-piperazinyl)-
• 4-Chloro-alpha-ethyl-alpha-(4-((6-methyl-2-pyridinyl)methoxy)phenyl)benzenemethanol
• 2-Chloro-4-(4-ethyl-1-piperazinyl)benzenemethanol
• SCHEMBL10854757
• 2-Methyl-6-(4-(1-(4-chlorophenyl)-1-hydroxypropyl)phenoxymethyl)pyridine
• JCKZUSTZSIACAR-UHFFFAOYSA-N
• 2-Methyl-6-{4-[1-(4-chlorophenyl)-1-hydroxypropyl]-phenoxymethyl}-pyridine

• Inchi： 1S/C22H22ClNO2/c1-3-22(25,17-7-11-19(23)12-8-17)18-9-13-21(14-10-18)26-15-20-6-4-5-16(2)24-20/h4-14,25H,3,15H2,1-2H3
• InChI Key： JCKZUSTZSIACAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)OCC1C=CC=C(C)N=1)(CC)O

Computed Properties

• Exact Mass: 367.133907
• Monoisotopic Mass: 367.133907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 4.9

Experimental Properties

• Density: 1.2
• Boiling Point: 519.2°C at 760 mmHg
• Flash Point: 267.8°C
• Refractive Index: 1.6